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Compound of Interest

Compound Name: YL-939

Cat. No.: B10857255

This technical guide provides a comprehensive overview of the preliminary efficacy studies of
YL-939, a novel small molecule inhibitor of ferroptosis. The information is intended for
researchers, scientists, and professionals involved in drug development and is based on the
initial findings from preclinical research.

Introduction to YL-939

YL-939 has been identified as a new, non-classical inhibitor of ferroptosis, a form of regulated
cell death characterized by iron-dependent lipid peroxidation.[1][2] Unlike many existing
ferroptosis inhibitors that act as antioxidants or iron chelators, YL-939 functions through a
distinct mechanism.[1][2][3] Chemical proteomics studies have revealed that the direct
biological target of YL-939 is Prohibitin 2 (PHB2).[1][2] The binding of YL-939 to PHB2 initiates
a signaling cascade that ultimately reduces cellular susceptibility to ferroptosis, suggesting a
potential therapeutic strategy for diseases where ferroptosis is implicated.[1][2]

Mechanism of Action

The primary mechanism of action of YL-939 involves its interaction with PHB2. This binding
event promotes the expression of ferritin, an intracellular protein responsible for iron storage.[1]
[2] The subsequent increase in ferritin levels leads to a reduction in the labile iron pool within
the cell.[4] By decreasing the availability of free iron, YL-939 mitigates the iron-dependent lipid
peroxidation that is the hallmark of ferroptosis. This targeted action on the PHB2/ferritin/iron
axis represents a novel approach to inhibiting ferroptosis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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